2-Fluoro-2-(oxetan-3-yl)ethan-1-amine
Overview
Description
2-Fluoro-2-(oxetan-3-yl)ethan-1-amine (2F-OEA) is a synthetic compound that has been studied extensively in the scientific community due to its potential applications in various fields. It is an analogue of the natural endocannabinoid anandamide and has been used in research to explore the effects of endocannabinoids on the body. 2F-OEA has been studied for its potential applications in the fields of neuroscience, biochemistry, and pharmacology.
Scientific Research Applications
Fluorocyclization Strategies
An innovative method for preparing 3-functionalized oxetanes and azetidines has been developed through fluorocyclization of readily available 2-azidoallyl/2-alkoxyallyl alcohols and amines. This marks the first instance of employing fluorocyclization to construct four-membered heterocycles, leveraging the electron-donating group's (-N3 or -OR) capacity to polarize the C═C double bond, thereby facilitating the cyclization process. Both DFT and experimental studies corroborate this mechanism's efficacy (Xinyu Zhang et al., 2021).
Chiral Resolution Reagent
(S)-2-[(R)-Fluoro(phenyl)methyl]oxirane has been identified as a novel, synthetic, enantiopure chiral resolution reagent derived from enantiopure (2S,3S)-phenylglycidol. This compound reacts with a variety of α-chiral primary and secondary amines via regioselective ring-opening, facilitating the analysis of scalemic mixtures of amines through diastereomeric products, easily identifiable and quantifiable by 19F, 1H, and 13C NMR and HPLC (Sergi Rodríguez-Escrich et al., 2005).
Antimicrobial and Antifungal Applications
A series of novel 1-[(1R)-1-(6-fluoro-1,3-benzothiazol-2-yl)ethyl]-3-substituted phenyl amides was synthesized, showcasing significant antibacterial and antifungal activity against various strains, with some compounds demonstrating efficacy comparable to or slightly better than standard medicinal references like chloramphenicol, cefoperazone, and amphotericin B (Vladimír Pejchal et al., 2015).
Antibacterial Activity of Amide Derivatives
N-(3-((4-(6-(2,2,2-trifluoroethoxy)pyridin-3-yl)-1H-imidazol-2-yl)methyl)oxetan-3-yl)amide derivatives were synthesized and assessed for their antibacterial activity. This exploration into the synthesis and biological evaluation of these compounds underscores their potential as novel antibacterial agents, highlighting the versatility and utility of incorporating fluorinated compounds into therapeutic agents (B. Reddy et al., 2021).
properties
IUPAC Name |
2-fluoro-2-(oxetan-3-yl)ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10FNO/c6-5(1-7)4-2-8-3-4/h4-5H,1-3,7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RBLFJWYRUUTYBI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CO1)C(CN)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10FNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
119.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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